2-Acetamido-3-(thiophen-3-YL)propanoic acid
Overview
Description
“2-Acetamido-3-(thiophen-3-YL)propanoic acid” is a chemical compound with the molecular formula C9H11NO3S . It is also known by its IUPAC name, 2-acetamido-3-(2-thienyl)propanoic acid .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation:CC(=O)NC(CC1=CC=CS1)C(=O)O . The InChI code for this compound is 1S/C9H11NO3S/c1-6(11)10-8(9(12)13)5-7-3-2-4-14-7/h2-4,8H,5H2,1H3,(H,10,11)(H,12,13) . Physical and Chemical Properties Analysis
The compound has a molecular weight of 213.26 . It is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
DNA Binding and Gene Delivery
A water-soluble cationic polythiophene derivative synthesized from poly(methyl 2-(thiophen-3-yl)acetate) has been shown to bind DNA effectively. This compound is a potential candidate for use as a theranostic gene delivery vehicle, highlighting its significance in gene therapy research (Carreon et al., 2014).
Antitumor Activities
A study demonstrated the synthesis of compounds derived from 2-acetamido thiophene with antitumor activities. These compounds showed selective anti-tumor activities, suggesting their potential in cancer treatment research (Xiong Jing, 2011).
Anti-inflammatory Properties
Research involving the synthesis of 2-(2-(3-hydroxy-5-oxo-4-phenylthiophen-2(5H)-ylidene)-2-phenylacetamido)propanoic acid analogues has revealed their anti-inflammatory activity. This discovery has implications for developing new anti-inflammatory drugs (Reddy et al., 2010).
Electrochromic Properties
Studies on octanoic acid 2-thiophen-3-yl-ethyl ester have demonstrated its potential in developing conducting polymers with electrochromic properties. These properties are significant for applications in electronic and display technologies (Camurlu et al., 2005).
Solar Cell Applications
Research has shown that organic sensitizers containing 2-acetamido thiophene structures can be used in dye-sensitized solar cells. These sensitizers have shown high conversion efficiencies, indicating their potential in renewable energy technologies (Kim et al., 2006).
Antimicrobial Activity
Some studies have explored the synthesis of 2-acetamido thiophene derivatives and their subsequent evaluation for antimicrobial activity. This research is crucial for developing new antimicrobial agents (Cakmak et al., 2022).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling . In case of contact with eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 2-Acetamido-3-(thiophen-3-YL)propanoic acid are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For this compound, it is recommended to keep it in a dark place, sealed in dry, at room temperature .
Properties
IUPAC Name |
2-acetamido-3-thiophen-3-ylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3S/c1-6(11)10-8(9(12)13)4-7-2-3-14-5-7/h2-3,5,8H,4H2,1H3,(H,10,11)(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAUPSKSGDPNCTJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CC1=CSC=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101272120 |
Source
|
| Record name | α-(Acetylamino)-3-thiophenepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101272120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
67206-08-0 |
Source
|
| Record name | α-(Acetylamino)-3-thiophenepropanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=67206-08-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | α-(Acetylamino)-3-thiophenepropanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101272120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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